(E)-5-benzylidene-2-(4-(4-fluorophenyl)piperazin-1-yl)thiazol-4(5H)-one

• IUPAC Name: (5E)-5-benzylidene-2-[4-(4-fluorophenyl)piperazin-1-yl]-1,3-thiazol-4-one
• InChI: InChI=1S/C20H18FN3OS/c21-16-6-8-17(9-7-16)23-10-12-24(13-11-23)20-22-19(25)18(26-20)14-15-4-2-1-3-5-15/h1-9,14H,10-13H2/b18-14+
• InChI Key: MRNGOLXFPJLTEC-NBVRZTHBSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C3=NC(=O)C(=CC4=CC=CC=C4)S3
• Isomeric SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C3=NC(=O)/C(=C\C4=CC=CC=C4)/S3
• Molecular Formula: C20H18FN3OS
• Molecular Weight: 367.4 g/mol

Description

(E)-5-benzylidene-2-(4-(4-fluorophenyl)piperazin-1-yl)thiazol-4(5H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and materials science. This compound is known to possess a wide range of biological activities, making it a promising candidate for the development of new drugs.

Mechanism of Action

The exact mechanism of action of (E)-5-benzylidene-2-(4-(4-fluorophenyl)piperazin-1-yl)thiazol-4(5H)-one is not fully understood. However, it is believed to exert its biological effects by interacting with various molecular targets in the body. For example, it has been found to inhibit the activity of certain enzymes and receptors involved in the development and progression of cancer.
Biochemical and Physiological Effects:
The (E)-5-benzylidene-2-(4-(4-fluorophenyl)piperazin-1-yl)thiazol-4(5H)-one compound has been shown to have a range of biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation in the body. Moreover, this compound has also been shown to have a protective effect on the nervous system, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (E)-5-benzylidene-2-(4-(4-fluorophenyl)piperazin-1-yl)thiazol-4(5H)-one in lab experiments is its wide range of biological activities. This compound can be used as a starting point for the development of new drugs for the treatment of various diseases. However, one of the limitations of using this compound is its relatively complex synthesis method, which may limit its availability for some researchers.

Future Directions

There are several potential future directions for research on (E)-5-benzylidene-2-(4-(4-fluorophenyl)piperazin-1-yl)thiazol-4(5H)-one. One potential area of interest is the development of new drugs based on this compound for the treatment of cancer, bacterial and fungal infections, and neurodegenerative diseases. Another potential area of research is the use of this compound in materials science, such as the development of new sensors and catalysts. Furthermore, more studies are needed to fully understand the mechanism of action of this compound and its potential interactions with other drugs.

Synthesis Methods

The synthesis of (E)-5-benzylidene-2-(4-(4-fluorophenyl)piperazin-1-yl)thiazol-4(5H)-one involves the reaction of 2-aminothiazole with 4-(4-fluorophenyl)piperazine in the presence of a suitable catalyst. The resulting intermediate is then treated with benzaldehyde to obtain the final product.

Scientific Research Applications

The (E)-5-benzylidene-2-(4-(4-fluorophenyl)piperazin-1-yl)thiazol-4(5H)-one compound has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit potent antitumor, antibacterial, antifungal, antiviral, and anti-inflammatory activities. In addition, this compound has also been shown to possess significant antioxidant and neuroprotective properties.